Cas no 1429901-26-7 (3-[(4-Phenyl-piperazine-1-carbonyl)-amino]-benzoic acid)

• Product Name: 3-[(4-Phenyl-piperazine-1-carbonyl)-amino]-benzoic acid
• CAS No: 1429901-26-7
• MF: C₁₈H₁₉N₃O₃
• MW: 325.361764192581
• CID: 6055352
• PubChem ID: 97179546
• Update Time: 2025-07-22

3-[(4-Phenyl-piperazine-1-carbonyl)-amino]-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(4-Phenyl-piperazine-1-carbonyl)-amino]-benzoic acid
• Benzoic acid, 3-[[(4-phenyl-1-piperazinyl)carbonyl]amino]-
• AKOS029961310
• 3-[(4-phenylpiperazine-1-carbonyl)amino]benzoic acid
• 1429901-26-7
• MFCD24038571
• 3-{[(4-phenylpiperazin-1-yl)carbonyl]amino}benzoic acid

• Inchi： 1S/C18H19N3O3/c22-17(23)14-5-4-6-15(13-14)19-18(24)21-11-9-20(10-12-21)16-7-2-1-3-8-16/h1-8,13H,9-12H2,(H,19,24)(H,22,23)
• InChI Key： QJUOJFXUVDEGLT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(NC(N2CCN(C3=CC=CC=C3)CC2)=O)=C1

Computed Properties

• Exact Mass: 325.14264148g/mol
• Monoisotopic Mass: 325.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.334±0.06 g/cm3(Predicted)
• Boiling Point: 610.3±55.0 °C(Predicted)
• pka: 14.22±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 3-[(4-Phenyl-piperazine-1-carbonyl)-amino]-benzoic acid

Research Brief on 3-[(4-Phenyl-piperazine-1-carbonyl)-amino]-benzoic acid (CAS: 1429901-26-7): Recent Advances and Applications

The compound 3-[(4-Phenyl-piperazine-1-carbonyl)-amino]-benzoic acid (CAS: 1429901-26-7) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility as a building block for the development of sigma-1 receptor ligands. The research demonstrated that derivatives of 3-[(4-Phenyl-piperazine-1-carbonyl)-amino]-benzoic acid exhibited high affinity for sigma-1 receptors, with potential applications in neuropathic pain management and neurodegenerative diseases. The study employed molecular docking simulations and in vitro binding assays to validate the interactions between the compound and its target receptors, providing valuable insights into structure-activity relationships.

In the area of synthetic chemistry, recent advancements have focused on optimizing the production process of 1429901-26-7. A 2024 patent application disclosed an improved synthetic route that enhances yield and purity while reducing environmental impact. The new method utilizes green chemistry principles, including solvent-free conditions and catalytic processes, making it more sustainable for industrial-scale production. This development is particularly significant as it addresses previous challenges in large-scale synthesis of the compound.

Pharmacokinetic studies conducted in 2023 revealed interesting properties of 3-[(4-Phenyl-piperazine-1-carbonyl)-amino]-benzoic acid. The compound demonstrated favorable blood-brain barrier penetration in rodent models, supporting its potential as a CNS drug candidate. Additionally, metabolic stability studies showed promising results, with the compound exhibiting resistance to first-pass metabolism in liver microsome assays. These findings suggest that derivatives of this compound may have advantageous drug-like properties for neurological applications.

Emerging research has also explored the compound's potential in combination therapies. A recent preclinical study investigated its synergistic effects with existing antipsychotic medications, showing enhanced efficacy in animal models of schizophrenia. The study proposed that the compound's unique pharmacophore might modulate dopamine receptor signaling pathways, offering new avenues for psychiatric drug development. These findings were presented at the 2024 American Chemical Society National Meeting and are currently under peer review for publication.

From a safety perspective, toxicological evaluations of 1429901-26-7 and its derivatives have shown favorable profiles in acute toxicity studies. However, chronic exposure studies are still ongoing, with preliminary data suggesting the need for careful dose optimization in therapeutic applications. Researchers have emphasized the importance of further investigating the compound's long-term effects before clinical translation.

In conclusion, 3-[(4-Phenyl-piperazine-1-carbonyl)-amino]-benzoic acid (CAS: 1429901-26-7) represents a promising chemical entity with diverse applications in medicinal chemistry. Recent studies have expanded our understanding of its pharmacological potential, synthetic accessibility, and therapeutic prospects. Future research directions include exploring its applications in other receptor systems, developing more potent and selective derivatives, and advancing promising candidates into clinical trials. The compound continues to be an important focus in the search for novel CNS therapeutics and serves as a valuable tool compound for chemical biology research.